84-32-2

3-Chloro-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid

Usually In Stock

• CAS RN:
• 84-32-2

• Formula:
• C15H7ClO4

• InChI:
• InChI=1S/C15H7ClO4/c16-12-6-10-9(5-11(12)15(19)20)13(17)7-3-1-2-4-8(7)14(10)18/h1-6H,(H,19,20)

• InChIKey:
• DHDYWKZMHZPMFZ-UHFFFAOYSA-N

• 3-Chloro-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid is a useful research compound. Its molecular formula is C15H7ClO4 and its molecular weight is 286.66 g/mol. The purity is usually 95%.

Benzenepropanoic acid, beta,beta'-dithiobis-

In Stock

• CAS RN:
• 63684-32-2

• Formula:
• C18H18O4S2

• InChI:
• InChI=1S/C18H18O4S2/c19-17(20)11-15(13-7-3-1-4-8-13)23-24-16(12-18(21)22)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H,19,20)(H,21,22)

• InChIKey:
• QEUYTFJIJXIVLP-UHFFFAOYSA-N

• Benzenepropanoic acid, beta,beta'-dithiobis- is a useful research compound. Its molecular formula is C18H18O4S2 and its molecular weight is 362.5 g/mol. The purity is usually 95%.

1-Naphthylpropylene oxide

Usually In Stock

• CAS RN:
• 68884-32-2

• Formula:
• C13H12O

• InChI:
• InChI=1S/C13H12O/c1-2-7-13-10(4-1)5-3-6-11(13)8-12-9-14-12/h1-7,12H,8-9H2

• InChIKey:
• SLWOPZBLNKPZCQ-UHFFFAOYSA-N

• 1-Naphthylpropylene oxide, also known as 1-Naphthylpropylene oxide, is a useful research compound. Its molecular formula is C13H12O and its molecular weight is 184.23 g/mol. The purity is usually 95%.

3-[(1H-Pyrrol-1-yl)methyl]aniline

In Stock

• CAS RN:
• 107484-32-2

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c12-11-5-3-4-10(8-11)9-13-6-1-2-7-13/h1-8H,9,12H2

• InChIKey:
• LTJLXUVLHUXSRX-UHFFFAOYSA-N

• 3-[(1H-Pyrrol-1-yl)methyl]aniline is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.231. The purity is usually 95%.

N-(2-methoxyethyl)-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393784-32-2

• Formula:
• C15H17N5O

• InChI:
• InChI=1S/C15H17N5O/c1-11-4-3-5-12(8-11)20-15-13(9-19-20)14(17-10-18-15)16-6-7-21-2/h3-5,8-10H,6-7H2,1-2H3,(H,16,17,18)

• InChIKey:
• JOEVHFHDXYTLOP-UHFFFAOYSA-N

• N-(2-methoxyethyl)-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C15H17N5O and its molecular weight is 283.335. The purity is usually 95%.

(E)-3-[3-(4-chlorophenyl)imidazo[1,5-a]pyridin-1-yl]prop-2-enoic acid

• CAS RN:
• 461684-32-2

• Formula:
• C16H11ClN2O2

• InChI:
• InChI=1S/C16H11ClN2O2/c17-12-6-4-11(5-7-12)16-18-13(8-9-15(20)21)14-3-1-2-10-19(14)16/h1-10H,(H,20,21)/b9-8+

• InChIKey:
• LTTFKBSFXHIBIH-CMDGGOBGSA-N

• (E)-3-[3-(4-chlorophenyl)imidazo[1,5-a]pyridin-1-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C16H11ClN2O2 and its molecular weight is 298.72g/mol. The purity is usually 95%.

3,4,5-trimethoxy-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 851784-32-2

• Formula:
• C19H21N5O7S

• InChI:
• InChI=1S/C19H21N5O7S/c1-10-5-14(24-31-10)21-15(25)9-32-19-23-22-16(30-19)8-20-18(26)11-6-12(27-2)17(29-4)13(7-11)28-3/h5-7H,8-9H2,1-4H3,(H,20,26)(H,21,24,25)

• InChIKey:
• MXEIFAHTXARFJU-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H21N5O7S and its molecular weight is 463.47. The purity is usually 95%.

2-(2,4-Dimethoxybenzoyl)oxazole

In Stock

• CAS RN:
• 898784-32-2

• Formula:
• C12H11NO4

• InChI:
• InChI=1S/C12H11NO4/c1-15-8-3-4-9(10(7-8)16-2)11(14)12-13-5-6-17-12/h3-7H,1-2H3

• InChIKey:
• XYQLAFKYEMMWIY-UHFFFAOYSA-N

• 2-(2,4-Dimethoxybenzoyl)oxazole is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.

ethyl 3-amino-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 181284-32-2

• Formula:
• C10H11N3O2

• InChI:
• InChI=1S/C10H11N3O2/c1-2-15-10(14)9-8(11)6-5-12-4-3-7(6)13-9/h3-5,13H,2,11H2,1H3

• InChIKey:
• ALZYQQZTDHYVPA-UHFFFAOYSA-N

• Ethyl 3-amino-1H-pyrrolo[3,2-c]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

2-(L-Rhamno-tetrahydroxypentyl)-4(R)-1,3-thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 115184-32-2

• Formula:
• C9H17NO6S

• InChI:
• InChI=1S/C9H17NO6S/c1-3(11)5(12)6(13)7(14)8-10-4(2-17-8)9(15)16/h3-8,10-14H,2H2,1H3,(H,15,16)/t3-,4-,5-,6+,7+,8?/m0/s1

• 2-(L-Rhamno-tetrahydroxypentyl)-4(R)-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C9H17NO6S and its molecular weight is 267.3. The purity is usually 95%.

Acetamide, N-(5-fluoro-2-phenoxyphenyl)-N-((2-methoxy-5-(methoxy-11C)phenyl)methyl)-

• CAS RN:
• 505084-32-2

• Formula:
• C23H22FNO4

• InChI:
• InChI=1S/C23H22FNO4/c1-16(26)25(15-17-13-20(27-2)10-12-22(17)28-3)21-14-18(24)9-11-23(21)29-19-7-5-4-6-8-19/h4-14H,15H2,1-3H3/i3-1

• InChIKey:
• DCRZYADKQRHHSF-KTXUZGJCSA-N

• Acetamide, N-(5-fluoro-2-phenoxyphenyl)-N-((2-methoxy-5-(methoxy-11C)phenyl)methyl)-, also known as Acetamide, N-(5-fluoro-2-phenoxyphenyl)-N-((2-methoxy-5-(methoxy-11C)phenyl)methyl)-, is a useful research compound. Its molecular formula is C23H22FNO4 and its molecular weight is 394.4 g/mol. The purity is usually 95%.

Puerol A

In Stock

• CAS RN:
• 152784-32-2

• Formula:
• C17H14O5

• InChI:
• InChI=1S/C17H14O5/c18-11-3-1-10(2-4-11)7-16-14(9-17(21)22-16)13-6-5-12(19)8-15(13)20/h1-6,8-9,16,18-20H,7H2

• InChIKey:
• AYXZYYUMEUUTRQ-UHFFFAOYSA-N

• Puerol A is a natural product found in Styphnolobium japonicum with data available.

N-(4-methoxyphenyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1242984-32-2

• Formula:
• C21H19N5O4S

• InChI:
• InChI=1S/C21H19N5O4S/c1-29-16-8-6-14(7-9-16)22-18(27)13-31-21-24-23-19-20(28)25(10-11-26(19)21)15-4-3-5-17(12-15)30-2/h3-12H,13H2,1-2H3,(H,22,27)

• InChIKey:
• SKQFZVBTAUELGJ-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O4S and its molecular weight is 437.47. The purity is usually 95%.

Indolin-1-yl(3-(pyridin-2-yloxy)phenyl)methanone

In Stock

• CAS RN:
• 1797084-32-2

• Formula:
• C20H16N2O2

• InChI:
• InChI=1S/C20H16N2O2/c23-20(22-13-11-15-6-1-2-9-18(15)22)16-7-5-8-17(14-16)24-19-10-3-4-12-21-19/h1-10,12,14H,11,13H2

• InChIKey:
• NFBUPPKTQRKCDI-UHFFFAOYSA-N

• Indolin-1-yl(3-(pyridin-2-yloxy)phenyl)methanone is a useful research compound. Its molecular formula is C20H16N2O2 and its molecular weight is 316.36. The purity is usually 95%.

3-(3-amino-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1823184-32-2

• Formula:
• C8H6F3N5O

• InChI:
• InChI=1S/C8H6F3N5O/c9-8(10,11)5-1-6(17)16(3-13-5)4-2-14-15-7(4)12/h1-3H,(H3,12,14,15)

• InChIKey:
• UCNMSRYPILOYFZ-UHFFFAOYSA-N

• 3-(3-amino-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C8H6F3N5O and its molecular weight is 245.16 g/mol. The purity is usually 95%.

3-(bromomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

In Stock

• CAS RN:
• 2138384-32-2

• Formula:
• C6H6BrF3N2

• InChI:
• InChI=1S/C6H6BrF3N2/c7-3-5-1-2-12(11-5)4-6(8,9)10/h1-2H,3-4H2

• InChIKey:
• GEDHVGIMBCPIGX-UHFFFAOYSA-N

• 3-(bromomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C6H6BrF3N2 and its molecular weight is 243.027. The purity is usually 95%.

(3-Methylphenyl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379984-32-2

• Formula:
• C18H21N3O2

• InChI:
• InChI=1S/C18H21N3O2/c1-14-4-2-5-16(12-14)17(22)21-10-6-15(7-11-21)13-23-18-19-8-3-9-20-18/h2-5,8-9,12,15H,6-7,10-11,13H2,1H3

• InChIKey:
• IZKQNIFJKRIKRY-UHFFFAOYSA-N

• (3-Methylphenyl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.